Cas no 143032-85-3 (9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-)

• Product Name: 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-
• CAS No: 143032-85-3
• MF: C₂₈H₄₆O₂
• MW: 414.663649082184
• CID: 836635
• Update Time: 2025-07-17

9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5S)-5,6-dimethylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1ALPHA-HYDROXY VD4
• 1α-Hydroxy vitamin D4
• 1alpha-Hydroxyvitamin D4
• (1alpha,3beta,5Z,7E)-9,10-Secoergosta-5,7,10(19)-triene-1,3-diol

• Inchi： 1S/C28H46O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h11-12,18-20,24-27,29-30H,5,7-10,13-17H2,1-4,6H3/b22-11+,23-12-/t19-,20+,24+,25+,26-,27-,28+/m0/s1
• InChI Key： NEETXMRNUNEBRH-GOTXBORWSA-N
• SMILES： O[C@H]1C[C@@H](C(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@H](C)CC[C@H](C)C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.00

9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- Security Information

• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-

Latest Research Advances on 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- (CAS: 143032-85-3) in Chemical Biomedicine

The compound 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- (CAS: 143032-85-3) has recently garnered significant attention in the field of chemical biomedicine due to its unique structural properties and potential therapeutic applications. This secoergostane derivative, characterized by its triene and diol functional groups, exhibits promising biological activities, particularly in the modulation of vitamin D pathways and immune responses. Recent studies have explored its synthesis, mechanism of action, and potential applications in treating various diseases, including cancer, autoimmune disorders, and metabolic syndromes.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway of 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-, highlighting its scalability and purity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and stability. Furthermore, the research demonstrated its high affinity for vitamin D receptors (VDRs), suggesting its potential as a VDR agonist for therapeutic interventions.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anti-inflammatory properties of this compound. Using in vitro models, researchers observed significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, upon treatment with 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-. The study proposed that the compound's mechanism involves the inhibition of NF-κB signaling pathways, making it a promising candidate for treating chronic inflammatory diseases.

Recent preclinical trials have also explored the compound's anticancer potential. A study in Molecular Cancer Therapeutics reported that 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)-, induces apoptosis in various cancer cell lines, including breast and colon cancer, by upregulating pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2. These findings underscore its potential as an adjunct therapy in oncology.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to develop novel formulations, such as nanoparticle-based delivery systems, to enhance its therapeutic efficacy. Additionally, further clinical trials are needed to validate its safety and efficacy in humans.

In conclusion, 9,10-Secoergosta-5,7,10(19)-triene-1,3-diol, (1a,3b,5Z,7E)- (CAS: 143032-85-3) represents a promising molecule in chemical biomedicine, with diverse therapeutic applications. Continued research and development efforts are essential to fully harness its potential and translate laboratory findings into clinical benefits.